N1-(4-methoxybenzyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-[(4-methoxyphenyl)methyl]-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C22H28N4O3/c1-16-13-19(7-10-23-16)26-11-8-18(9-12-26)15-25-22(28)21(27)24-14-17-3-5-20(29-2)6-4-17/h3-7,10,13,18H,8-9,11-12,14-15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: MGQHAPVYTXYOPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol
• CAS No.: 2034260-08-5

Description

N1-(4-methoxybenzyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O3 and its molecular weight is 396.491. The purity is usually 95%.
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Scientific Research Applications

Oxidative Removal in Piperazinediones

N-(4-methoxybenzyl) groups on 2,5-piperazinediones can be oxidatively removed with cerium(IV) diammonium nitrate under mild conditions, indicating potential applications in synthetic chemistry for modifying piperazine derivatives (Yamaura et al., 1985).

Synthesis of DNA Bis-intercalating Agents

The synthesis of acridine-based DNA bis-intercalating agents involves the manipulation of the N-(4-methoxybenzyl) group, suggesting its role in the creation of complex molecules for potential therapeutic applications (Moloney et al., 2001).

Reactions with Aliphatic Amines

The reaction of N-(4-methoxybenzylidene)-N,N-dialkyliminium and 2-(4-methoxyphenyl)pyridinium salts with aliphatic amines has been studied, indicating potential for the development of new synthetic routes and compounds in organic chemistry (Blokhin et al., 1990).

Role in Modulating Feeding and Arousal

Compounds with a similar structure, like GSK1059865, have been studied for their effects on feeding and arousal in rats, indicating potential neurological or pharmacological applications (Piccoli et al., 2012).

Synthesis of Selective σ Ligands

The synthesis of σ ligands with structures including 4-methoxybenzyl groups suggests potential applications in neuropharmacology and receptor studies (Tacke et al., 2003).

Antagonist for NR1/2B NMDA Receptor

Studies on compounds like 4-hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine, an NR1/2B NMDA receptor antagonist, indicate potential applications in neuroscience, particularly for neurodegenerative disorders (Zhou et al., 1999).